363-72-4(1,2,3,4,5-pentafluorobenzene),F5B

1,2,3,4,5-pentafluorobenzene Properties

Names and Identifiers

- Pentafluorobenzene
- Pentafluorobenzenemin
- 1,2,3,4,5-Pentafluorobenzene
- 1,2,3,4,5-PENTAFLUORO-BENZENE
- Pentafluorobenzene Solution
- C6HF5
- Benzene, 1,2,3,4,5-pentafluoro-
- C6F5H
- NSC 88293
- LS-13111
- Q1265485
- Benzene, pentafluoro-
- 363-72-4
- SCHEMBL41646
- InChI=1/C6HF5/c7-2-1-3(8)5(10)6(11)4(2)9/h1H
- Pentafluorobenzene, 98%
- IH36LU53XS
- P0923
- NS00020513
- A6291
- FT-0632043
- CS-0157880
- F5B
- EN300-20344
- AMY3639
- EINECS 206-658-7
- AKOS000120026
- 1,3,4,5-Pentafluorobenzene
- DTXSID8059893
- NSC-88293
- UNII-IH36LU53XS
- Pentafluorobenzene, analytical standard
- 363-88-2
- WACNXHCZHTVBJM-UHFFFAOYSA-
- MFCD00000286
- NSC88293
- DB-048953
- +Expand
- MDL： MFCD00000286
- InChIKey： WACNXHCZHTVBJM-UHFFFAOYSA-N
- Inchi： 1S/C6HF5/c7-2-1-3(8)5(10)6(11)4(2)9/h1H
- SMILES： C1=C(C(=C(C(=C1F)F)F)F)F
- BRN： 1911549

Computed Properties

Exact Mass: 168.00000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 167.999841
Heavy Atom Count: 11
Complexity: 125
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.38210
PSA: 0.00000
Refractive Index: n20/D 1.391(lit.)
Water Partition Coefficient: Insoluble in water.
Boiling Point: 85°C
Melting Point: −48 °C (lit.)
Flash Point: Fahrenheit: 48.2 ° f
Celsius: 9 ° c
Solubility: 0.4g/l
Color/Form: 2000 μg/mL in methanol
Color/Form: Not available
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Highly flammable.
Solubility: Not available
Density: 1.514 g/mL at 25 °C(lit.)

1,2,3,4,5-pentafluorobenzene Security Information

Symbol: GHS02 GHS07
RTECS：DA6651600
WGK Germany：3
Safety Term：3
Safety Instruction： S26-S37/39-S16-S39-S45-S36/37
Packing Group：III
Packing Group：III
Risk Phrases：R11; R22; R36/37/38
Hazard Level：3
Dangerous goods sign： F Xi
Hazardous Material transportation number：UN 1993 3/PG 2
Hazard Statement： H225-H302
Warning Statement： P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P312+P330-P303+P361+P353-P403+P235-P501
Prompt：dangerous
Storage Condition：room temp
PackingGroup：II
Risk Phrases： 11-23/24/25-37/38-39/23/24/25-41
Signal Word：Danger
TSCA：T
HazardClass：3

1,2,3,4,5-pentafluorobenzene Customs Data

HS CODE：29036990
Customs Data：

China Customs Code:
2903890090

Overview:

2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1,2,3,4,5-pentafluorobenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A019091697-100g	Pentafluorobenzene	363-72-4	97%	100g	$322.24	2023-09-02
Ambeed	A776900-5g	Pentafluorobenzene	363-72-4	97%	5g	$6.0	2024-04-19
Apollo Scientific	PC5450-50g	Pentafluorobenzene	363-72-4	98%	50g	£25.00	2023-08-31
Chemenu	CM342742-100g	Pentafluorobenzene	363-72-4	95%+	100g	$136
Enamine	EN300-20344-0.05g	1,2,3,4,5-pentafluorobenzene	363-72-4	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D387876-5g	Pentafluorobenzene	363-72-4	97%	5g	$105	2022-09-09
Fluorochem	002836-10g	Pentafluorobenzene	363-72-4	99%	10g	￡12.00	2022-03-01
Oakwood	002836-1g	Pentafluorobenzene	363-72-4	97%	1g	$10.00	2024-07-19
TRC	P270280-5g	Pentafluorobenzene	363-72-4		5g	$ 165.00	2022-06-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A13948-5g	Pentafluorobenzene, 98+%	363-72-4	98+%	5g	￥546.00	2023-02-09

1,2,3,4,5-pentafluorobenzene Synthesis

Synthetic Circuit 1

6507-52-4

1534-67-4

363-72-4

17436-90-7

879-05-0

Reaction Conditions

1.1 Reagents: Ethylmagnesium bromide Solvents: Diethyl ether ; 18 h, 22 °C

Reference

Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides

Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Synthetic Circuit 2

408497-69-8

363-72-4

827-15-6

Reaction Conditions

1.1 Reagents: Iodine Solvents: Dichloromethane ; 2 h, 20 °C

Reference

Polyfluoroorganoboron-oxygen compounds. 4. Lithium pentafluorophenyltrimethoxyborate, Li[C6F5B(OMe)3], reactions with selected electrophiles and nucleophiles

Adonin, Nicolay Yu.; et al, Zeitschrift fuer Anorganische und Allgemeine Chemie, 2005, 631(13-14), 2638-2646

Synthetic Circuit 3

140200-30-2

363-72-4

832-53-1

344-07-0

344-04-7

Reaction Conditions

1.1 Reagents: Sodium chloride Solvents: Acetonitrile ; rt; 22 h, rt

Reference

Transformations of polyfluoroarenesulfonyl halides with alkenes, polyfluoroarenethiols and alkali metal halides

Bredikhin, Roman A.; et al, International Electronic Conference on Synthetic Organic Chemistry, 2011, ,

Synthetic Circuit 4

1306747-56-7

1217086-88-8

363-72-4

832-53-1

344-07-0

344-04-7

Reaction Conditions

1.1 25 h, 145 - 155 °C
2.1 Reagents: Sodium chloride Solvents: Acetonitrile ; rt; 22 h, rt

Reference

Transformations of polyfluoroarenesulfonyl halides with alkenes, polyfluoroarenethiols and alkali metal halides

Bredikhin, Roman A.; et al, International Electronic Conference on Synthetic Organic Chemistry, 2011, ,

Synthetic Circuit 5

776-09-0

363-72-4

832-53-1

344-07-0

344-04-7

Reaction Conditions

1.1 Reagents: Sodium bromide Solvents: Acetonitrile ; rt; 19 h, rt
2.1 Reagents: Sodium chloride Solvents: Acetonitrile ; rt; 22 h, rt

Reference

Transformations of polyfluoroarenesulfonyl halides with alkenes, polyfluoroarenethiols and alkali metal halides

Bredikhin, Roman A.; et al, International Electronic Conference on Synthetic Organic Chemistry, 2011, ,

Synthetic Circuit 6

832-53-1

106-95-6

363-72-4

832-53-1

344-07-0

344-04-7

Reaction Conditions

1.1 Catalysts: Cuprous iodide ; 3 h, 149 - 154 °C
2.1 25 h, 145 - 155 °C
3.1 Reagents: Sodium chloride Solvents: Acetonitrile ; rt; 22 h, rt

Reference

Transformations of polyfluoroarenesulfonyl halides with alkenes, polyfluoroarenethiols and alkali metal halides

Bredikhin, Roman A.; et al, International Electronic Conference on Synthetic Organic Chemistry, 2011, ,

1,2,3,4,5-pentafluorobenzene Raw materials

1,2,3,4,5-pentafluorobenzene Preparation Products

1,2,3,4,5-pentafluorobenzene Suppliers

HUBEI ZHENBO CHEM CO,LTD

Audited Supplier

(CAS:363-72-4)

MR./MRS.:ZHOU XIAO JIE

Phone:18040568358

Email:hubeizhenbochem@163.com

SHANG HAI TENG ZHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:363-72-4)

MR./MRS.:ZHANG JING LI

Phone:19821570922

Email:angela@labgogo.com

SHAN DONG XI YA HUA XUE Co., Ltd.

Audited Supplier

(CAS:363-72-4)

MR./MRS.:LIU JING LI

Phone:13395390286

Email:xiyashiji@163.com

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:363-72-4)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

Hubei Wande Chemical Co.,Ltd.

Audited Supplier

(CAS:363-72-4)

MR./MRS.:CHEN DAN DAN

Phone:15827180502

Email:1148980033@qq.com

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:363-72-4)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:363-72-4)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:363-72-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

1,2,3,4,5-pentafluorobenzene Related Literature

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2. Halogen-bond and hydrogen-bond interactions between three benzene derivatives and dimethyl sulphoxide

Yan-Zhen Zheng,Nan-Nan Wang,Yu Zhou,Zhi-Wu Yu Phys. Chem. Chem. Phys. 2014 16 6946
3. Anti-parallel sheet structures of side-chain-free γ-, δ-, and ε-dipeptides stabilized by benzene–pentafluorobenzene stacking

Ji-Liang Wang,Jia-Su Xu,Dong-Yun Wang,Hui Wang,Zhan-Ting Li,Dan-Wei Zhang CrystEngComm 2014 16 2078
4. The thiolation of pentafluorobenzene with disulfides by C–H, C–F bond activation and C–S bond formation

Zijian Liu,Kunbing Ouyang,Nianfa Yang Org. Biomol. Chem. 2018 16 988
5. Scope of direct arylation of fluorinated aromatics with aryl sulfonates

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7. Effective, transition metal free and selective C–F activation under mild conditions

Xianqiang Kong,Huizi Zhang,Yunqing Xiao,Changsheng Cao,Yanhui Shi,Guangsheng Pang RSC Adv. 2015 5 7035
8. C–F bond arylation of fluoroarenes catalyzed by Pd0 phosphine complexes: theoretical insight into regioselectivity, reactivity, and prediction of ligands

Rong-Lin Zhong Org. Chem. Front. 2020 7 43
9. B(C6F5)3- and HB(C6F5)2-mediated transformations of isothiocyanates

Malte Fischer,Marc Schmidtmann Chem. Commun. 2020 56 6205
10. Topological and packing mode modification for solid-state emission enhancement of bis(perfluorostyryl)furan derivatives

Alexandre Faurie,Charlotte Mallet,Magali Allain,W. G. Skene,Pierre Frère New J. Chem. 2016 40 6728

Cas no 363-72-4 (1,2,3,4,5-pentafluorobenzene)

1,2,3,4,5-pentafluorobenzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,2,3,4,5-pentafluorobenzene Security Information

1,2,3,4,5-pentafluorobenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,2,3,4,5-pentafluorobenzene Price

1,2,3,4,5-pentafluorobenzene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

1,2,3,4,5-pentafluorobenzene Raw materials

1,2,3,4,5-pentafluorobenzene Preparation Products

1,2,3,4,5-pentafluorobenzene Suppliers

1,2,3,4,5-pentafluorobenzene Related Literature

363-72-4 (1,2,3,4,5-pentafluorobenzene) Related Products